![molecular formula C17H22N2O2 B7585813 N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide](/img/structure/B7585813.png)
N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide, also known as O-2050, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of opioids and has been shown to have analgesic properties in preclinical studies.
Mechanism of Action
The mechanism of action of N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide is not fully understood, but it is believed to act as a mu-opioid receptor agonist. This compound has been shown to bind to the mu-opioid receptor with high affinity and to produce analgesia through the activation of this receptor. However, this compound has also been shown to have a lower potential for producing respiratory depression and physical dependence than other mu-opioid receptor agonists, making it a promising therapeutic agent.
Biochemical and Physiological Effects
This compound has been shown to produce analgesia, antitussive effects, and sedation in preclinical studies. This compound has also been shown to have a lower potential for producing respiratory depression and physical dependence than other mu-opioid receptor agonists, making it a promising therapeutic agent. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide has several advantages for lab experiments, including its potency and selectivity for the mu-opioid receptor, as well as its potential for producing fewer side effects than other mu-opioid receptor agonists. However, there are also limitations to using this compound in lab experiments, including the need for careful dosing and monitoring of animals to avoid potential adverse effects.
Future Directions
There are several future directions for research on N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide, including further studies on its mechanism of action, the development of more selective and potent analogs, and the evaluation of its potential therapeutic applications in humans. Additionally, there is a need for further research on the safety and toxicity of this compound, particularly with regards to its potential for producing physical dependence and addiction. Overall, this compound has shown promise as a potential therapeutic agent for the treatment of pain and cough, but further research is needed to fully understand its potential benefits and limitations.
Synthesis Methods
The synthesis of N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide involves several steps, including the reaction of 3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenylboronic acid with N-(tert-butoxycarbonyl)-4-piperidone, followed by the removal of the protecting group to obtain this compound. This synthesis method has been reported in several scientific publications and has been validated by multiple research groups.
Scientific Research Applications
N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain. Preclinical studies have shown that this compound has potent analgesic effects, comparable to those of morphine, but with fewer side effects. This compound has also been shown to have antitussive properties, making it a potential treatment for cough.
Properties
IUPAC Name |
N-[3-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-11(20)18-13-4-2-3-12(7-13)8-19-9-14-15(10-19)17-6-5-16(14)21-17/h2-4,7,14-17H,5-6,8-10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIRYOLAQLITTPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)CN2CC3C4CCC(C3C2)O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.